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Compound of Interest

1-(4-Hydroxyphenyl)-2-
Compound Name:
phenylbutan-1-one

Cat. No.: B129655

In-Depth Technical Guide: 1-(4-
Hydroxyphenyl)-2-phenylbutan-1-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the available chemical and physical data for 1-(4-
Hydroxyphenyl)-2-phenylbutan-1-one. The document collates known identifiers and
properties to serve as a foundational resource for researchers and professionals in drug
development. While comprehensive experimental data for this specific compound is limited in
publicly accessible literature, this guide presents the confirmed core identifiers and offers a
generalized framework for further investigation.

Chemical Identity and Identifiers

1-(4-Hydroxyphenyl)-2-phenylbutan-1-one is a ketone derivative with a distinct chemical
structure. The primary identifiers for this compound are crucial for accurate sourcing,

cataloging, and regulatory purposes.
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Identifier Value Citation
CAS Number 6966-21-8 [1]
Molecular Formula C16H1602 [1]
Molecular Weight 240.3 g/mol [1]
EINECS 828-826-4 [1]

No widely recognized
Synonyms )
synonyms found in searches.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 1-(4-Hydroxyphenyl)-2-
phenylbutan-1-one are not readily available. The table below lists the minimum purity
specification found from a commercial supplier.

Property Value Citation

Purity (Minimum) 95% [1]

Synthesis and Upstream/Downstream Products

While a specific, detailed experimental protocol for the synthesis of 1-(4-Hydroxyphenyl)-2-
phenylbutan-1-one was not found, commercial suppliers indicate potential upstream
precursors and downstream products, offering insights into its chemical context.

Category Compound Name

anisole, 1-(4-hydroxyphenyl)-2-phenylethanone,

2-phenylbutyric acid, 1-(4-methoxyphenyl)-2-
Upstream Products phenylbutan-1-one, 1-(4-benzyloxyphenyl)-2-

phenyl-butan-1-one, 4'-benzyloxy-2-

phenylacetophenone

1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-
Downstream Product
phenylbutan-1-one

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://aksci.com/item_detail.php?cat=3927CB
https://aksci.com/item_detail.php?cat=3927CB
https://aksci.com/item_detail.php?cat=3927CB
https://aksci.com/item_detail.php?cat=3927CB
https://www.benchchem.com/product/b129655?utm_src=pdf-body
https://www.benchchem.com/product/b129655?utm_src=pdf-body
https://aksci.com/item_detail.php?cat=3927CB
https://www.benchchem.com/product/b129655?utm_src=pdf-body
https://www.benchchem.com/product/b129655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

A generalized workflow for the synthesis and characterization of a chemical compound like 1-

(4-Hydroxyphenyl)-2-phenylbutan-1-one is presented below.

General Chemical Synthesis Workflow

Synthesis

Select Precursors

Chemical Reaction

Purification (e.g., Chromatography)

Structural Elucidation (NMR, MS)

Purity Assessment (HPLC)

Biological

In vitro/In vivo Assays

Screening

Data Analysis
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Caption: Generalized workflow for chemical synthesis, analysis, and screening.

Biological Activity and Signaling Pathways

There is a notable absence of published research detailing the specific biological activity,
mechanism of action, or associated signaling pathways for 1-(4-Hydroxyphenyl)-2-
phenylbutan-1-one. Research on analogous compounds with structural similarities, such as
certain chalcones and other ketone derivatives, has explored various biological activities,
including anticancer properties. However, direct extrapolation of these activities to 1-(4-
Hydroxyphenyl)-2-phenylbutan-1-one is not scientifically sound without dedicated
experimental validation.

For drug development professionals, the logical progression for a compound with a novel
structure like this would involve a series of screening assays to determine its biological profile.
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Caption: A simplified, hypothetical drug discovery and development process.

Conclusion

1-(4-Hydroxyphenyl)-2-phenylbutan-1-one, identified by CAS number 6966-21-8, remains a
compound with limited characterization in the public domain. This guide provides the
foundational identifiers and suggests a generalized framework for its synthesis and potential
biological evaluation. Further empirical research is necessary to elucidate its physicochemical
properties, establish detailed experimental protocols, and uncover any potential biological
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activities and mechanisms of action. This compound represents an opportunity for novel
research in medicinal chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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